Cas no 1448062-70-1 (N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide)

• Product Name: N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide
• CAS No: 1448062-70-1
• MF: C₁₂H₁₂F₃N₃O₂S
• MW: 319.302791595459
• CID: 5912268
• PubChem ID: 71808059
• Update Time: 2025-06-14

N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide
• AKOS024562550
• 1448062-70-1
• N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzenesulfonamide
• N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzenesulfonamide
• N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• F6439-4818

• Inchi： 1S/C12H12F3N3O2S/c13-12(14,15)11-6-8-18(17-11)9-7-16-21(19,20)10-4-2-1-3-5-10/h1-6,8,16H,7,9H2
• InChI Key： MKTNSKINFMCXBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCN1C=CC(C(F)(F)F)=N1)(=O)=O

Computed Properties

• Exact Mass: 319.06023229g/mol
• Monoisotopic Mass: 319.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide

Comprehensive Overview of N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide (CAS No. 1448062-70-1)

N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide (CAS No. 1448062-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylpyrazole and benzenesulfonamide moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a 1H-pyrazole ring with a trifluoromethyl group, enhancing its bioactivity and stability, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 1448062-70-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers often search for "N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide synthesis" or "1448062-70-1 applications" to uncover its synthetic pathways and potential uses. Recent trends highlight its relevance in small-molecule drug development, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. Its sulfonamide group further contributes to its versatility, enabling interactions with biological targets.

In the context of green chemistry and sustainable synthesis, N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide has been studied for its potential to reduce environmental impact. Questions like "How to optimize the yield of CAS 1448062-70-1?" or "What are the solvent systems for this compound?" are frequently explored in academic forums. The incorporation of trifluoromethyl groups is a hot topic due to their ability to improve pharmacokinetic properties, aligning with the demand for more efficient and safer pharmaceuticals.

From a commercial perspective, suppliers and manufacturers often list CAS 1448062-70-1 under categories like "high-purity research chemicals" or "building blocks for drug discovery." Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure. The compound's stability under various conditions is another area of investigation, with queries like "Is N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide light-sensitive?" reflecting practical concerns in handling and storage.

Emerging applications of 1448062-70-1 include its role in catalysis and material science, where its molecular framework contributes to the design of advanced polymers and coatings. The pyrazole ring, in particular, is valued for its ability to form stable complexes with metals, opening doors to innovations in coordination chemistry. Researchers also explore its potential in bioconjugation, a technique pivotal in diagnostic and therapeutic advancements.

In summary, N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzenesulfonamide (CAS No. 1448062-70-1) represents a multifaceted compound with broad scientific and industrial relevance. Its structural features and functional groups make it a valuable candidate for ongoing research in medicinal chemistry, agrochemicals, and beyond. As interest in fluorinated compounds and sulfonamide derivatives grows, this compound is poised to remain at the forefront of innovation.